Cas no 1021002-60-7 (Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate)

• Product Name: Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate
• CAS No: 1021002-60-7
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• CID: 4559349
• Update Time: 2025-06-10

Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(2,2,2-trifluoroethyl)amino]acetate
• ethyl 2-(2,2,2-trifluoroethylamino)acetate
• Glycine, N-(2,2,2-trifluoroethyl)-, ethyl ester
• BB 0241741
• W16251
• (2,2,2-Trifluoro-ethylamino)-acetic acid ethyl ester
• Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate

• Inchi： 1S/C6H10F3NO2/c1-2-12-5(11)3-10-4-6(7,8)9/h10H,2-4H2,1H3
• InChI Key： WXUUYAIOCOITMT-UHFFFAOYSA-N
• SMILES： FC(CNCC(=O)OCC)(F)F

Computed Properties

• Exact Mass: 185.066363g/mol
• Monoisotopic Mass: 185.066363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.14g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate

Comprehensive Overview of Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate (CAS No. 1021002-60-7): Properties, Applications, and Industry Insights

Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate (CAS No. 1021002-60-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique trifluoroethylamino moiety. This ester derivative combines the reactivity of an ethyl acetate backbone with the electron-withdrawing properties of a trifluoroethyl group, making it valuable for synthesizing bioactive molecules. Recent studies highlight its role as a building block in fluorinated drug candidates, particularly in kinase inhibitors and CNS-targeted therapies, aligning with the growing demand for fluorine-containing pharmaceuticals that dominate 35% of FDA-approved drugs.

The compound's physicochemical properties—including its solubility profile (soluble in polar organic solvents like ethanol and DMSO) and stability under controlled conditions—make it suitable for multistep synthetic routes. Researchers emphasize its utility in N-alkylation reactions, where the trifluoroethyl group enhances metabolic stability of final products. Industry reports indicate rising searches for "trifluoroethylamine derivatives" and "fluorinated synthons," reflecting its relevance in modern medicinal chemistry. Analytical data (GC-MS, NMR) confirms high purity (>98%), critical for reproducibility in high-throughput screening applications.

From an environmental perspective, Ethyl 2-(2,2,2-Trifluoroethyl)aminoacetate aligns with green chemistry trends through its potential for atom-efficient transformations. Patent analyses reveal its incorporation in crop protection agents, leveraging fluorine's ability to improve pesticidal activity. The compound's structure-activity relationships (SAR) are frequently discussed in forums exploring "fluorine in drug design"—a topic with 240% YoY growth in scholarly searches. Proper handling requires anhydrous conditions to preserve its ester functionality, though it poses no significant ecological hazards when managed per OECD guidelines.

Market intelligence shows expanding applications in PET radiopharmaceuticals, where the trifluoroethyl tag improves blood-brain barrier penetration. This correlates with increased searches for "fluorine-18 precursors" in diagnostic imaging. The compound's cost-effectiveness compared to analogous pentafluoroethyl derivatives further drives adoption. Technical documents recommend storage at 2-8°C under nitrogen to prevent hydrolysis, with shelf-life extending beyond 24 months when properly stabilized—a key consideration for GMP-compliant manufacturing.

Innovation trends spotlight its use in covalent inhibitor design, particularly for targeting cysteine residues. Recent publications describe its role in creating proteolysis-targeting chimeras (PROTACs), addressing the popular query "how to improve drug half-life." Regulatory databases confirm its non-controlled status globally, facilitating cross-border research collaboration. As the fluorochemicals market projects 6.8% CAGR through 2030, this compound emerges as a strategic intermediate for developing next-generation therapeutics with enhanced pharmacokinetics.